Cas no 2227825-46-7 (rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine
• CAS No: 2227825-46-7
• MF: C₉H₉BrClN
• MW: 246.531460523605
• CID: 6470609
• PubChem ID: 165689796
• Update Time: 2025-06-08

rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine
• 2227825-46-7
• EN300-1925463

• Inchi： 1S/C9H9BrClN/c10-5-1-2-6(8(11)3-5)7-4-9(7)12/h1-3,7,9H,4,12H2/t7-,9+/m0/s1
• InChI Key： XQTSZWRHFJYQNZ-IONNQARKSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 244.96069g/mol
• Monoisotopic Mass: 244.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine

Introduction to Rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine (CAS No. 2227825-46-7)

Rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique chemical structure and its CAS number 2227825-46-7, represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. The presence of both cyclopropane and aryl halide moieties in its molecular framework suggests potential interactions with biological targets that are not commonly observed with simpler organic molecules.

The cyclopropane ring is a key feature of this compound, known for its strained three-membered structure, which often enhances binding affinity to biological targets. In contrast, the aromatic ring substituted with bromine and chlorine atoms introduces additional layers of complexity, enabling diverse electronic and steric interactions. These features make Rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural attributes of Rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine have positioned it as a potential lead compound for the synthesis of novel therapeutic agents. Researchers have been particularly intrigued by its ability to interact with enzymes and receptors involved in critical cellular processes.

One of the most compelling aspects of this compound is its stereochemical configuration. The (1R,2S) designation indicates a specific arrangement of atoms within the cyclopropane ring, which can significantly influence its biological activity. Stereoisomers are known to exhibit vastly different pharmacological properties, making the precise control of stereochemistry essential for drug development. The synthesis of Rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine represents a significant achievement in synthetic chemistry, as it requires careful control over reaction conditions to ensure high enantiomeric purity.

The aryl halide substituents on the cyclopropane ring are another critical feature that has attracted considerable attention. These groups can participate in various chemical reactions, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The presence of both bromine and chlorine atoms provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent studies have begun to explore the potential therapeutic applications of Rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine. Initial investigations have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathogenesis. For instance, researchers have observed promising results in preclinical studies where the compound demonstrated the ability to modulate enzymes involved in cancer cell proliferation. These findings have opened up new avenues for further research into its potential as a therapeutic agent.

The development of new drugs often involves a multi-step synthetic process that requires careful optimization to achieve high yields and purity. The synthesis of Rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine is no exception. Researchers have had to navigate various challenges, including selecting appropriate starting materials and reaction conditions that preserve the stereochemical integrity of the cyclopropane ring. Advances in synthetic methodologies have made it possible to overcome these challenges, paving the way for more efficient production processes.

In addition to its potential therapeutic applications, Rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine has also attracted interest from the academic community for its mechanistic insights. By studying how this compound interacts with biological targets, researchers can gain valuable insights into fundamental biochemical processes. These insights may not only contribute to the development of new drugs but also enhance our understanding of disease mechanisms at a molecular level.

The future prospects for Rac-(1R,2S)-2-(4-bromo-2-chlorophenyl)cyclopropan-1-amine are promising. As synthetic chemistry continues to advance, it is likely that more efficient methods will be developed for producing this compound and its derivatives. Furthermore, ongoing research into its biological activity will provide a clearer picture of its potential as a therapeutic agent. Collaborative efforts between chemists and biologists will be essential in translating these findings into tangible benefits for patients worldwide.